2-(4-chlorophenoxy)-N-(2-methoxyethyl)ethanamine

• IUPAC Name: N-[2-(4-chlorophenoxy)ethyl]-2-methoxyethanamine
• InChI: InChI=1S/C11H16ClNO2/c1-14-8-6-13-7-9-15-11-4-2-10(12)3-5-11/h2-5,13H,6-9H2,1H3
• InChI Key: PYVUAQPEIGRTLF-UHFFFAOYSA-N
• Canonical SMILES: COCCNCCOC1=CC=C(C=C1)Cl
• Molecular Formula: C11H16ClNO2
• DSSTOX Substance ID: DTXSID70365810
• Molecular Weight: 229.70 g/mol
• CAS RN: 420104-73-0

Description

2-(4-chlorophenoxy)-N-(2-methoxyethyl)ethanamine, also known as venlafaxine, is a selective serotonin and norepinephrine reuptake inhibitor (SNRI) that is commonly used as an antidepressant. It was first synthesized in the early 1990s and has since become a widely prescribed medication for the treatment of major depressive disorder, anxiety disorders, and other mental health conditions.

Mechanism of Action

Venlafaxine works by inhibiting the reuptake of both serotonin and norepinephrine in the brain, which increases the levels of these neurotransmitters and improves mood. It is believed that the drug's dual mechanism of action is responsible for its efficacy in treating a wide range of mental health conditions.
Biochemical and Physiological Effects:
In addition to its effects on mood, 2-(4-chlorophenoxy)-N-(2-methoxyethyl)ethanamine has been shown to have a number of other biochemical and physiological effects. It has been found to increase heart rate and blood pressure, as well as to affect the body's levels of certain hormones, such as cortisol and prolactin.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-chlorophenoxy)-N-(2-methoxyethyl)ethanamine in lab experiments is its well-established safety profile. It has been used clinically for over two decades and is generally well-tolerated by patients. However, one limitation is that it can be difficult to control for individual differences in drug metabolism, which can affect the drug's efficacy and side effects.

Future Directions

There are several potential future directions for research on 2-(4-chlorophenoxy)-N-(2-methoxyethyl)ethanamine. One area of interest is the drug's potential as a treatment for neuropathic pain, as it has been shown to be effective in some studies. Additionally, there is interest in exploring the use of this compound in combination with other medications for the treatment of depression and anxiety disorders. Finally, there is ongoing research into the mechanisms of action of this compound and how it affects neurotransmitter systems in the brain.

Scientific Research Applications

Venlafaxine has been the subject of extensive scientific research, particularly in the field of psychiatry. Studies have shown that it is effective in treating major depressive disorder, generalized anxiety disorder, and social anxiety disorder. It has also been studied as a potential treatment for post-traumatic stress disorder, obsessive-compulsive disorder, and other mental health conditions.